Cas no 1353963-68-4 (2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide
• CAS No: 1353963-68-4
• MF: C₁₃H₁₃ClF₃NO
• MW: 291.69663310051
• CID: 2162023
• Update Time: 2025-06-08

2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-(3-trifluoromethyl-benzyl)-acetamide
• 2-Chloro-N-cyclopropyl-N-(3-(trifluoromethyl)benzyl)acetamide
• AM93320
• 2-Chloro-N-cyclopropyl-N-(3-trifluoromethylbenzyl)acetamide
• 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide

• Inchi： 1S/C13H13ClF3NO/c14-7-12(19)18(11-4-5-11)8-9-2-1-3-10(6-9)13(15,16)17/h1-3,6,11H,4-5,7-8H2
• InChI Key： OOBBADKQJSAIKN-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=C(C(F)(F)F)C=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Topological Polar Surface Area: 20.3

Additional information on 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide

Professional Introduction to Compound with CAS No. 1353963-68-4 and Product Name: 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide

Compound with the CAS number 1353963-68-4 and the product name 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a chloro-substituted benzyl group, a cyclopropyl moiety, and a trifluoromethyl group, which collectively contribute to its distinct chemical behavior and biological activity.

The 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide molecule is characterized by its high molecular weight and complex functional groups. The presence of the chloro group enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the cyclopropyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets. The 3-trifluoromethyl-benzyl side chain further modulates its pharmacokinetic properties, contributing to increased metabolic stability and bioavailability.

Recent research in the field of drug discovery has highlighted the importance of multifunctional compounds that can interact with multiple biological pathways simultaneously. The 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide molecule fits well within this paradigm, as its structural features suggest potential activity against a range of therapeutic targets. Studies have shown that similar compounds with chloro-substituted benzyl groups exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for the development of novel therapeutics.

In particular, the trifluoromethyl group is known for its ability to enhance binding affinity and metabolic stability. This feature has been exploited in the design of numerous drugs that require prolonged half-lives and resistance to enzymatic degradation. The combination of these elements in 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide suggests that it may possess similar advantages, potentially leading to more effective and durable treatments for various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity of the benzyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Biological evaluation of 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide has revealed promising preliminary results. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory and infectious diseases. The cyclopropyl ring appears to play a crucial role in modulating binding interactions, enhancing selectivity against target proteins. Further studies are underway to elucidate the exact mechanisms of action and to identify potential off-target effects.

The pharmaceutical industry is increasingly interested in developing small molecules that can modulate protein-protein interactions (PPIs). These interactions are often difficult to target with traditional small-molecule drugs due to their large binding surfaces and lack of well-defined binding pockets. However, compounds like 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide offer a promising approach by leveraging their unique structural features to disrupt or enhance PPIs.

One of the most exciting aspects of this compound is its potential in combination therapy. By targeting multiple pathways simultaneously, it may be possible to achieve synergistic effects that lead to more effective treatment outcomes. Preclinical studies are currently being conducted to evaluate its efficacy in combination with other drugs commonly used in oncology and anti-inflammatory therapies. These studies aim to provide a comprehensive understanding of its therapeutic potential and to identify optimal dosing regimens.

The development of new drugs is often hampered by challenges related to drug delivery and formulation. However, the structural properties of 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide make it amenable to various formulation strategies. For instance, its solubility characteristics can be modified through prodrug design or by incorporating it into lipid-based nanoparticles. These approaches could enhance bioavailability and improve therapeutic efficacy.

Regulatory considerations are also an important aspect of drug development. The synthesis and characterization of this compound must adhere to strict guidelines set forth by regulatory agencies such as the FDA and EMA. Documentation must be thorough and detailed, covering every step from raw material procurement to final product release. Compliance with these regulations ensures that the compound is safe for human use and meets high-quality standards.

Future research directions for 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide include exploring its role in translational medicine. By integrating preclinical data with clinical insights, researchers can better understand how this compound behaves in vivo and how it interacts with human biological systems. This approach will be crucial for translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, compound with CAS No. 1353963-68-4 and product name 2-Chloro-N-cyclopropyl-N-(3-trifluoromethyl-benzyl)-acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development in drug discovery efforts aimed at treating various diseases. With continued research and collaboration across academia and industry, this compound has the potential to make meaningful contributions to human health.